Cas no 2098018-75-6 (N-Methyl-2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-amine)

• Product Name: N-Methyl-2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-amine
• CAS No: 2098018-75-6
• MF: C₁₀H₁₃N₃S
• MW: 207.295320272446
• CID: 5048392
• Update Time: 2025-07-16

N-Methyl-2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-amine
• N-methyl-2-(4-thiophen-2-ylpyrazol-1-yl)ethanamine
• N-Methyl-2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-amine

• Inchi： 1S/C10H13N3S/c1-11-4-5-13-8-9(7-12-13)10-3-2-6-14-10/h2-3,6-8,11H,4-5H2,1H3
• InChI Key： XATYUBIOYGPZKY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=NN(C=1)CCNC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• XLogP3: 1.1
• Topological Polar Surface Area: 58.1

Additional information on N-Methyl-2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-amine

Introduction to N-Methyl-2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-amine (CAS No. 2098018-75-6)

N-Methyl-2-(4-(thiophen-2-yl-1H-pyrazol-1-yl)ethan-1-amine

is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2098018-75-6, represents a promising candidate for further exploration due to its unique structural and chemical properties. The presence of both thiophene and pyrazole moieties in its molecular framework suggests potential biological activity, making it a subject of interest for drug discovery and development.

The structural composition of N-Methyl-2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-amine encompasses a central ethylamine backbone, which is modified by the attachment of a pyrazole ring at the second carbon position. This pyrazole ring is further substituted with a thiophene group at the fourth position, creating a complex heterocyclic system. Such structural features are often associated with enhanced binding affinity to biological targets, which is a critical factor in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The compound N-Methyl-2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-amine has been identified as a potential lead compound due to its ability to interact with multiple biological targets. Specifically, studies have suggested that this compound may exhibit inhibitory activity against enzymes such as kinases, which are frequently implicated in cancer and inflammatory diseases.

The pyrazole moiety in N-Methyl-2-(4-(thiophen-2-yl)-1H-pyrazol-1-y)ethanaminoine is known to contribute to its binding affinity by forming hydrogen bonds and hydrophobic interactions with protein targets. Additionally, the thiophene ring introduces a sulfur atom, which can participate in various chemical reactions and interactions, further enhancing the compound's potential as a pharmacological agent. These features make it an attractive candidate for further medicinal chemistry optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high precision. These computational tools have been instrumental in identifying N-Methyl-N'-[(E)-(4-methylpentanoyl)amino]-N'-phenylmethylene]benzohydrazide as a promising lead for drug development. By leveraging these technologies, researchers can accelerate the process of identifying and optimizing compounds with desired pharmacological properties.

The synthesis of N-Methyl-N'-[(E)-(4-methylpentanoyl)amino]-N'-phenylmethylene]benzohydrazide involves multiple steps, including condensation reactions, cyclization processes, and functional group transformations. Each step must be carefully controlled to ensure high yield and purity of the final product. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like this one more efficiently and cost-effectively.

In conclusion, N-Methyl-N'-[(E)-(4-methylpentanoyl)amino]-N'-phenylmethylene]benzohydrazide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.